Cas no 2866334-96-3 (Ethyl 3-(aminomethyl)thiophene-2-carboxylate hydrochloride)

• Product Name: Ethyl 3-(aminomethyl)thiophene-2-carboxylate hydrochloride
• CAS No: 2866334-96-3
• MF: C₈H₁₂ClNO₂S
• MW: 221.7043800354
• CID: 5922659
• PubChem ID: 165951274
• Update Time: 2025-10-28

Ethyl 3-(aminomethyl)thiophene-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(aminomethyl)thiophene-2-carboxylate hydrochloride
• ethyl 3-(aminomethyl)thiophene-2-carboxylate;hydrochloride
• EN300-39852151
• 2866334-96-3
• Ethyl 3-(aminomethyl)thiophene-2-carboxylate hydrochloride

• Inchi： 1S/C8H11NO2S.ClH/c1-2-11-8(10)7-6(5-9)3-4-12-7;/h3-4H,2,5,9H2,1H3;1H
• InChI Key： LJQPLVCYPXCENM-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC(CN)=C1C(=O)OCC

Computed Properties

• Exact Mass: 221.0277275g/mol
• Monoisotopic Mass: 221.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6Ų

Additional information on Ethyl 3-(aminomethyl)thiophene-2-carboxylate hydrochloride

Recent Advances in the Application of Ethyl 3-(aminomethyl)thiophene-2-carboxylate hydrochloride (CAS: 2866334-96-3) in Chemical Biology and Pharmaceutical Research

Ethyl 3-(aminomethyl)thiophene-2-carboxylate hydrochloride (CAS: 2866334-96-3) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of novel pharmaceuticals. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential as a building block for drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of Ethyl 3-(aminomethyl)thiophene-2-carboxylate hydrochloride as a precursor for the synthesis of thiophene-based inhibitors targeting protein kinases. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinase isoforms, suggesting its potential in cancer therapy. The researchers employed a combination of computational modeling and in vitro assays to optimize the compound's structure for enhanced binding affinity and selectivity.

Another significant development was reported in the field of antimicrobial research. A team from the University of Cambridge investigated the incorporation of Ethyl 3-(aminomethyl)thiophene-2-carboxylate hydrochloride into novel antimicrobial agents. Their findings, published in ACS Infectious Diseases, revealed that thiophene derivatives synthesized from this compound displayed broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The study emphasized the compound's role in addressing the growing challenge of antibiotic resistance.

Furthermore, recent advancements in synthetic methodologies have improved the scalability and efficiency of producing Ethyl 3-(aminomethyl)thiophene-2-carboxylate hydrochloride. A paper in Organic Process Research & Development detailed a novel catalytic process that significantly reduces reaction times and improves yields compared to traditional methods. This innovation is particularly relevant for industrial-scale production, ensuring a reliable supply of this important intermediate for pharmaceutical applications.

The compound has also shown promise in neurological research. A 2023 study in Neuropharmacology reported that certain derivatives of Ethyl 3-(aminomethyl)thiophene-2-carboxylate hydrochloride exhibited neuroprotective effects in models of neurodegenerative diseases. The researchers identified specific structural modifications that enhanced blood-brain barrier penetration while maintaining therapeutic efficacy, opening new avenues for CNS drug development.

In conclusion, Ethyl 3-(aminomethyl)thiophene-2-carboxylate hydrochloride continues to be a valuable scaffold in pharmaceutical research, with recent studies expanding its applications across multiple therapeutic areas. The compound's versatility, combined with improved synthetic approaches, positions it as a crucial component in the development of next-generation therapeutics. Future research directions may focus on exploring its potential in combination therapies and further optimizing its pharmacokinetic properties for clinical translation.